Cas no 1502116-80-4 (1-acetyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-acetyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 1502116-80-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD21865340
• CID: 5302149
• PubChem ID: 79364439
• Update Time: 2025-10-21

1-acetyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-acetyl-2-methyl-
• 1-acetyl-2-methylpyrrolidine-3-carboxylic acid

• MDL： MFCD21865340
• Inchi： 1S/C8H13NO3/c1-5-7(8(11)12)3-4-9(5)6(2)10/h5,7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： TWBJFJHJVAQWFY-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC(C(O)=O)C1C

Additional information on 1-acetyl-2-methylpyrrolidine-3-carboxylic acid

1-Acetyl-2-Methylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1502116-80-4, commonly referred to as 1-acetyl-2-methylpyrrolidine-3-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, and recent advancements related to 1-acetyl-2-methylpyrrolidine-3-carboxylic acid, providing a detailed and up-to-date analysis.

The chemical structure of 1-acetyl-2-methylpyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with substituents at positions 1, 2, and 3. The acetyl group at position 1 and the methyl group at position 2 contribute to its distinct chemical properties. The carboxylic acid group at position 3 plays a crucial role in its reactivity and functional versatility. This structure makes it an interesting candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of 1-acetyl-2-methylpyrrolidine-3-carboxylic acid in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds. For instance, its ability to form stable amides and esters has been leveraged in the development of novel pharmaceutical agents. Additionally, its unique stereochemistry has been exploited in asymmetric synthesis, making it a valuable tool in medicinal chemistry.

In terms of synthesis, 1-acetyl-2-methylpyrrolidine-3-carboxylic acid can be prepared through various methods, including ring-closing reactions and enzymatic catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. These methods not only enhance the yield but also improve the sustainability of the synthesis process.

The physical properties of 1-acetyl-2-methylpyrrolidine-3-carboxylic acid are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for a wide range of applications. For example, its high solubility in organic solvents facilitates its use in organic reactions, while its thermal stability ensures compatibility with high-temperature processes.

One of the most promising areas for 1-acetyl-2-methylpyrrolidine-3-carboxylic acid is its application in materials science. Researchers have investigated its potential as a precursor for advanced materials such as polymers and coatings. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for developing high-performance materials with tailored properties.

In conclusion, 1-acetyl-2-methylpyrrolidine-3-carboxylic acid (CAS No. 1502116-80-4) is a versatile compound with a wide range of applications across multiple disciplines. From drug discovery to materials science, its unique properties continue to drive innovative research and development. As new methodologies emerge, the potential of this compound is expected to expand further, making it an essential component in modern chemistry.